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Introduction
N-Nitrosodiethanolamine (NDELA) is a semi-volatile N-nitrosamine that is not produced

commercially but occurs as a contaminant in various industrial and consumer products.[1]

Classified as a probable human carcinogen (Group 2B) by the International Agency for

Research on Cancer (IARC), its presence, even at trace levels, is a significant safety concern.

[2] This technical guide provides an in-depth overview of the primary precursors to NDELA in

industrial chemicals, its formation mechanisms, quantitative data on its occurrence, and

detailed analytical methodologies for its detection and quantification.

Precursors and Formation of NDELA
The formation of NDELA is a chemical process that occurs when a secondary or tertiary amine

precursor reacts with a nitrosating agent.

Key Precursors
The most significant precursors to NDELA are ethanolamines, which are widely used in various

industrial applications for their properties as surfactants, emulsifiers, and pH adjusters.[3][4]

Diethanolamine (DEA): A secondary amine and a direct precursor to NDELA.[5][6][7][8] DEA

is a common ingredient in cosmetics, metalworking fluids, and some pesticides.[1][5] The

nitrosation of DEA is a direct and relatively rapid reaction.[9]
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Triethanolamine (TEA): A tertiary amine that can also lead to the formation of NDELA.[1][9]

The process involves a slower, rate-limiting step of nitrosative dealkylation to form DEA,

which is then nitrosated.[3][9] Technical-grade TEA often contains DEA as an impurity, which

can significantly increase the rate of NDELA formation.[9]

Nitrosating Agents
The presence of a nitrosating agent is essential for the conversion of precursor amines into

nitrosamines. Common nitrosating agents in industrial settings include:

Nitrites: Sodium nitrite is a common corrosion inhibitor in metalworking fluids and can be an

unintended contaminant in other raw materials.[1][10][11]

Nitrogen Oxides (NOx): These can be present in the air from environmental pollution or

generated during certain industrial processes.[1][9]

2-bromo-2-nitropropane-1,3-diol (Bronopol): A preservative used in some cosmetic

formulations that can degrade to release nitrite.[1][9]

Formation Pathway
The chemical reaction for the formation of NDELA from its primary precursors is illustrated

below. The reaction is influenced by factors such as pH, temperature, and the presence of light.

[3][11][12] Acidic conditions generally favor the formation of NDELA.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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